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Compound of Interest

Compound Name: Fba 185

Cat. No.: B080080

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the photostability of two widely used fluorescent
whitening agents (FWASs), Fba 185 and Tinopal CBS-X. Understanding the photostability of
these compounds is critical in formulations where exposure to light can lead to degradation,
loss of efficacy, and potential color changes. This document outlines the chemical properties,
available photostability data, and a standardized experimental protocol for evaluating the light
fastness of these agents.

Chemical and Physical Properties

A fundamental understanding of the chemical nature of Fba 185 and Tinopal CBS-X is
essential for interpreting their photostability. The table below summarizes their key properties.
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Property

Fba 185

Tinopal CBS-X

Chemical Name

2,5-Bis(benzoxazol-2-

ylthiophene

Disodium 4,4'-bis(2-
sulfostyryl)biphenyl

Synonyms

C.1. Fluorescent Brightener
185, EBF

FBA 351, CBS-X

CAS Number

2866-43-5

27344-41-8

Chemical Class

Benzoxazole

Stilbene-distyrylbiphenyl

Molecular Formula Ci1sH10N202S C2sH20Na206S:2
Molecular Weight 318.35 g/mol 562.56 g/mol
Light yellow crystalline powder.  Yellowish-green crystalline
Appearance
[1] powder/granules.
. Insoluble in water; soluble in ) )
Solubility Highly soluble in water.[2]

organic solvents.[1]

Primary Applications

Plastics (PE, PP, PVC, ABS),
polyester fibers.[3]

Detergents, textiles (cellulosic
fibers), paper.[2][4]

Comparative Photostability

Direct quantitative comparative studies on the photostability of Fba 185 and Tinopal CBS-X are

not readily available in published literature. However, based on their chemical classes and

available manufacturer data, a qualitative comparison can be drawn.

Fba 185, a benzoxazole derivative, is generally characterized by its high light fastness, with

some sources indicating a light fastness grade of 7-8 on the blue wool scale for textile

applications.[3][5] Benzoxazole-based brighteners are known for their robust performance in

plastics and synthetic fibers, where they are incorporated into the polymer matrix, which can

offer some protection against photodegradation.

Tinopal CBS-X is a stilbene-based FWA. While stilbene derivatives are effective brighteners,

they can be susceptible to photoisomerization from the fluorescent trans-isomer to the non-

fluorescent cis-isomer upon exposure to UV light, which can lead to a loss of whitening effect.
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However, technical data for Tinopal CBS-X consistently highlights its "good photostability” and
"very good wet and dry light fastness".[2][6][7][8] It is also noted to undergo rapid
photodegradation in the aquatic environment, forming biodegradable metabolites.[6]

Photodegradation Pathways

The degradation of these compounds under light exposure is influenced by their chemical

structures.
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Figure 1: Simplified photodegradation pathways.

For Fba 185, as with many benzoxazole compounds, photodegradation likely involves
photochemical reactions from the excited state, leading to the breakdown of the heterocyclic

rings.

For Tinopal CBS-X, a key photodegradation pathway is the aforementioned trans to cis
photoisomerization of the stilbene units. Additionally, photo-oxidation can occur, leading to the
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cleavage of the double bonds and the formation of smaller aromatic compounds.

Experimental Protocol for Photostability Testing

To quantitatively compare the photostability of Fba 185 and Tinopal CBS-X, a standardized
experimental protocol is necessary. The following methodology is based on established
standards such as ISO 105-B02 and AATCC Test Method 16.[9][10][11][12][13][14][15][16][17]
[18]

Objective: To determine the relative photostability of Fba 185 and Tinopal CBS-X when applied
to a substrate by measuring the change in color and fluorescence after exposure to a
controlled artificial light source.

Materials and Equipment:

e Fba 185 and Tinopal CBS-X

e Substrate (e.g., cotton fabric, polyester fabric, or plastic plaques)

e Xenon arc lamp apparatus (compliant with ASTM G155)[19][20][21][22][23]

o Spectrophotometer or colorimeter for color measurement (CIELAB color space)
o Fluorometer for fluorescence intensity measurement

» Blue wool standards (for light fastness rating)

e Masking cards (opaque)

Procedure:

e Sample Preparation:

o Prepare solutions or dispersions of Fba 185 and Tinopal CBS-X at a specified
concentration.

o Apply the solutions/dispersions to the chosen substrate and allow them to dry completely.
For plastics, the brighteners would be compounded into the polymer before molding.
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o Prepare multiple identical samples for each compound.

e |nitial Measurements:

o Before light exposure, measure the initial color coordinates (L, a, b*) and fluorescence
intensity of each sample.

o One set of samples for each compound should be stored in the dark as a control.
e EXxposure:

o Mount the samples in the xenon arc apparatus. A portion of each sample should be
covered with an opaque mask to serve as an unexposed reference area.

o Expose the samples to a controlled spectrum of light, temperature, and humidity for a
predetermined duration (e.g., 20, 40, 80 hours) or until a specific light fastness grade is
reached on the co-exposed blue wool standards.

e Post-Exposure Measurements:
o After exposure, remove the samples from the apparatus.

o Measure the final color coordinates (L, a, b*) and fluorescence intensity of both the
exposed and unexposed areas of each sample.

o Data Analysis:

o Calculate the total color change (AE) for each sample using the formula: AE = [(AL)\? +
(Aa)\2 + (Ab*)\2)\1/2

o Calculate the percentage loss of fluorescence intensity.

o Compare the color change of the samples to the fading of the blue wool standards to
determine the light fastness rating (Grade 1-8, where 8 is the most stable).
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Figure 2: Experimental workflow for photostability testing.

Conclusion

Both Fba 185 and Tinopal CBS-X are effective fluorescent whitening agents with good light
stability reported for their respective applications. Fba 185, a benzoxazole derivative, is noted
for its excellent light fastness, particularly in plastics and synthetic fibers. Tinopal CBS-X, a
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stilbene-based compound, also demonstrates good photostability in detergent and textile
applications, though its chemical structure is inherently susceptible to photoisomerization.

For applications requiring long-term stability under direct and prolonged light exposure, a direct
experimental comparison using the protocol outlined above is highly recommended to
determine the most suitable agent for a specific formulation and end-use environment. This
empirical data will provide a definitive basis for selection beyond the qualitative statements
currently available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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